Cas no 2172475-20-4 (N,N-dimethyl-1-(2-methylbut-3-yn-2-yl)azepan-4-amine)

• Product Name: N,N-dimethyl-1-(2-methylbut-3-yn-2-yl)azepan-4-amine
• CAS No: 2172475-20-4
• MF: C₁₃H₂₄N₂
• MW: 208.343063354492
• CID: 5993285
• PubChem ID: 165589624
• Update Time: 2025-08-05

N,N-dimethyl-1-(2-methylbut-3-yn-2-yl)azepan-4-amine Chemical and Physical Properties

Names and Identifiers

• N,N-dimethyl-1-(2-methylbut-3-yn-2-yl)azepan-4-amine
• 2172475-20-4
• EN300-1615079

• Inchi： 1S/C13H24N2/c1-6-13(2,3)15-10-7-8-12(9-11-15)14(4)5/h1,12H,7-11H2,2-5H3
• InChI Key： QFCNUQGWBWEJJW-UHFFFAOYSA-N
• SMILES： N1(C(C#C)(C)C)CCCC(CC1)N(C)C

Computed Properties

• Exact Mass: 208.193948774g/mol
• Monoisotopic Mass: 208.193948774g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 6.5Ų

Additional information on N,N-dimethyl-1-(2-methylbut-3-yn-2-yl)azepan-4-amine

Introduction to N,N-dimethyl-1-(2-methylbut-3-yn-2-yl)azepan-4-amine (CAS No. 2172475-20-4)

N,N-dimethyl-1-(2-methylbut-3-yn-2-yl)azepan-4-amine is a complex organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural properties and potential biological activities. This compound, identified by its chemical abstracts service number CAS No. 2172475-20-4, belongs to the class of azepane derivatives, which are known for their versatility in medicinal chemistry. The presence of a propargyl group and a secondary amine functionality in its molecular structure contributes to its distinct chemical behavior and reactivity, making it a subject of intense study for researchers exploring novel therapeutic agents.

The molecular structure of N,N-dimethyl-1-(2-methylbut-3-yn-2-yl)azepan-4-amine features a seven-membered azepane ring substituted with a dimethylamino group at the 4-position and a 2-methylbut-3-yne moiety at the 1-position. This arrangement imparts unique electronic and steric properties to the molecule, which are critical in determining its interaction with biological targets. The propargyl group, in particular, offers potential for further functionalization, enabling the synthesis of more complex derivatives with tailored pharmacological profiles.

In recent years, there has been a growing interest in azepane derivatives due to their potential applications in the treatment of various diseases. The azepane core is known to enhance lipophilicity and metabolic stability, making it an attractive scaffold for drug development. Additionally, the secondary amine functionality provides a site for hydrogen bonding interactions, which can be crucial for binding affinity and selectivity. These characteristics have made N,N-dimethyl-1-(2-methylbut-3-yn-2-yl)azepan-4-amine a promising candidate for further investigation.

One of the most compelling aspects of this compound is its potential role in the development of new therapeutic agents. Current research suggests that azepane derivatives may exhibit activity against a range of targets, including enzymes and receptors involved in neurological disorders, inflammation, and cancer. The specific substitution pattern in N,N-dimethyl-1-(2-methylbut-3-yn-2-yl)azepan-4-amine may confer unique properties that make it particularly effective against certain diseases. For instance, studies have indicated that compounds with similar structural motifs may interact with neurotransmitter receptors, potentially leading to novel treatments for conditions such as depression and anxiety.

The synthesis of N,N-dimethyl-1-(2-methylbut-3-yne)azepan-l-amine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The propargyl group introduces a reactive site that can be used for further functionalization via cross-coupling reactions, such as Suzuki or Sonogashira couplings. These reactions allow for the introduction of diverse substituents at strategic positions within the molecule, enabling the exploration of different pharmacological profiles. Additionally, the presence of the azepane ring necessitates careful handling during synthesis to preserve its integrity and avoid unwanted side reactions.

Recent advances in computational chemistry have also played a significant role in understanding the properties of N,N-dimethyl-l-(2-methylbut-yne)-lH-indazole (CAS No. 2172475). Molecular modeling studies have provided insights into how this compound interacts with biological targets at the atomic level. These simulations have helped researchers predict binding affinities and identify key residues involved in drug-receptor interactions. Such information is invaluable for designing more effective derivatives with improved pharmacokinetic properties.

The potential applications of N,N-dimethyl-l-(2-methylbut-yne)-lH-indazole extend beyond traditional pharmaceuticals. Researchers are exploring its use in materials science and agrochemicals due to its unique structural features. For example, the propargyl group can be used to create conjugates with other molecules, leading to novel materials with enhanced functionality. Similarly, modifications to the azepane ring may result in compounds with improved bioavailability or environmental stability.

Ethical considerations are also an important aspect of research involving compounds like N,N-dimethyl-l-(2-methylbut-yne)-lH-indazole (CAS No. 2172475). Ensuring that synthetic processes are environmentally sustainable and that laboratory practices adhere to stringent safety standards are paramount. Collaborative efforts between academia and industry are essential to promote responsible research practices and maximize the benefits while minimizing risks associated with such compounds.

Future directions for research on N,N-dimethyl-l-(2-methylbut-yne)-lH-indazole include further exploration of its pharmacological properties and development of new synthetic methodologies. By leveraging advances in synthetic chemistry and computational biology, researchers aim to unlock the full potential of this compound as a therapeutic agent or functional material. Collaborative efforts across multiple disciplines will be crucial in translating laboratory discoveries into real-world applications that benefit society.